Cas no 2680873-77-0 (benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate)

• Product Name: benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate
• CAS No: 2680873-77-0
• MF: C₁₉H₂₀BrNO₂
• MW: 374.271604537964
• CID: 5627449
• PubChem ID: 165925595
• Update Time: 2025-10-10

benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2680873-77-0
• benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-yl}carbamate
• EN300-28301243
• benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate

• Inchi： 1S/C19H20BrNO2/c20-17-10-9-15-7-4-8-18(12-16(15)11-17)21-19(22)23-13-14-5-2-1-3-6-14/h1-3,5-6,9-11,18H,4,7-8,12-13H2,(H,21,22)
• InChI Key： UWEPEAARMNHURV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.06774g/mol
• Monoisotopic Mass: 373.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate

Comprehensive Overview of Benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate (CAS No. 2680873-77-0)

The compound Benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate (CAS No. 2680873-77-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative features a unique benzoannulene core, which is structurally distinct due to its fused ring system and bromine substitution. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, as its scaffold offers versatility for further functionalization.

In recent years, the demand for heterocyclic compounds like Benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate has surged, driven by their role in developing small-molecule therapeutics. The presence of a bromo group at the 3-position makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern organic synthesis. This aligns with the growing interest in click chemistry and fragment-based drug design, topics frequently searched in academic and industrial circles.

From a structural-activity relationship (SAR) perspective, the benzyl carbamate moiety in this compound enhances its stability and bioavailability, making it a candidate for protease inhibitor studies. Its lipophilic properties are also being explored in CNS drug development, a hot topic given the rising prevalence of neurodegenerative diseases. Users often search for terms like "blood-brain barrier permeability" and "neuroprotective agents," which are relevant to this compound’s potential applications.

The synthesis of Benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate typically involves multi-step organic transformations, including reductive amination and carbamate formation. These methods are widely discussed in synthetic chemistry forums, reflecting the compound’s technical appeal. Additionally, its chromatographic purification challenges resonate with researchers investigating HPLC method development, another trending search query.

Beyond pharmaceuticals, this compound’s photo-stability and thermal properties are of interest in material science, particularly for organic electronics. Its conjugated system could contribute to advancements in OLED technology, a field frequently queried alongside "organic semiconductors." This dual applicability underscores its interdisciplinary value.

In summary, Benzyl N-{3-bromo-6,7,8,9-tetrahydro-5H-benzo7annulen-6-yl}carbamate (CAS No. 2680873-77-0) is a multifaceted compound bridging drug design and advanced materials. Its structural features and reactivity profile position it as a subject of ongoing research, addressing both current scientific challenges and industry demands.